Cas no 1804639-87-9 (3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804639-87-9
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4860364
• Update Time: 2025-11-06

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-7-5(8(10)11)1-4(3-14)13-6(7)2-12/h1,3,8H
• InChI Key： MOBVGOMMRKLCJZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C=O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde

Professional Introduction to 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804639-87-9)

3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde, with the CAS number 1804639-87-9, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aldehyde features a pyridine core substituted with various functional groups, making it a versatile intermediate in the synthesis of bioactive molecules. The presence of a bromo group, a cyano group, and a difluoromethyl group on the pyridine ring enhances its reactivity and utility in medicinal chemistry applications.

The compound's structure is particularly interesting due to the combination of these electron-withdrawing and electron-donating groups. The 3-bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the construction of complex organic molecules. Additionally, the 2-cyano group introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule and making it a valuable precursor for synthesizing more sophisticated derivatives.

The 4-(difluoromethyl) moiety is another key feature of this compound. Difluoromethyl groups are known to improve metabolic stability and binding affinity in drug candidates. They can also enhance lipophilicity, which is often crucial for achieving optimal pharmacokinetic profiles. The incorporation of this group into a pyridine-based scaffold has been explored in various therapeutic areas, including oncology and central nervous system (CNS) disorders.

In recent years, there has been growing interest in developing novel small-molecule inhibitors targeting specific biological pathways. 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde has emerged as a valuable building block in this context. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The aldehyde functionality at the 6-position provides a convenient handle for further derivatization, allowing chemists to explore different pharmacophoric motifs.

One notable application of this compound is in the development of antiviral agents. The pyridine core is a common structural motif in many antiviral drugs due to its ability to interact with biological targets effectively. By modifying the substituents on the pyridine ring, scientists can fine-tune the properties of their compounds to achieve better efficacy and selectivity. The bromo and cyano groups facilitate late-stage functionalization, enabling the creation of libraries of derivatives for high-throughput screening.

The difluoromethyl group has been particularly effective in enhancing the potency of drug candidates against viruses such as influenza and HIV. Studies have shown that incorporating difluoromethyl groups can lead to improved resistance profiles and increased bioavailability. This makes 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde an attractive starting point for designing new antiviral therapies.

Another area where this compound has shown promise is in the treatment of neurological disorders. Pyridine derivatives have been extensively studied for their potential as neuroactive agents due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Researchers have synthesized analogs of 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde aimed at modulating neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease.

The aldehyde functionality at the 6-position of the pyridine ring is particularly useful for forming amide or hydrazide bonds with other biomolecules. This has led to its use in generating peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. Such peptidomimetics have been explored as potential treatments for various diseases, including cancer and infectious diseases.

In conclusion, 3-Bromo-2-cyano-4-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1804639-87-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting diverse therapeutic areas. The combination of bromo, cyano, and difluoromethyl substituents on the pyridine ring provides numerous opportunities for further functionalization, enabling researchers to develop novel drug candidates with improved efficacy and selectivity.